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Compound of Interest

Methyl 2-acetylamino-3-
Compound Name:
chloropropionate

Cat. No.: B016465

Proper management and disposal of Methyl 2-acetylamino-3-chloropropionate are critical
for laboratory safety and environmental protection. As a chlorinated organic compound, this
chemical is classified as hazardous waste and requires specific handling procedures.
Adherence to these guidelines will ensure compliance with safety regulations and minimize
risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn. This includes, but is not limited to:

o Chemical-resistant gloves
o Safety goggles or a face shield
e Alaboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. In
case of a spill, immediately evacuate the area and consult your institution's emergency
response plan. Spill cleanup materials must also be treated as hazardous waste.[1][2]

Step-by-Step Disposal Protocol
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The disposal of Methyl 2-acetylamino-3-chloropropionate must follow a systematic process
to ensure safety and regulatory compliance.

Step 1: Waste Segregation Methyl 2-acetylamino-3-chloropropionate is a halogenated
organic compound. It is imperative to collect this waste in a container designated specifically for
halogenated or chlorinated solvents.[3][4][5] Never mix halogenated waste with non-
halogenated solvent waste, as this complicates the disposal process and increases costs.[4]

Step 2: Container Selection Use a chemically compatible and properly sealed container for
waste collection.[1][6] The container should be in good condition, free of leaks or cracks, and
have a secure screw cap.[1] It is advisable to use containers provided by your institution's
Environmental Health & Safety (EH&S) department.

Step 3: Labeling Properly label the waste container as soon as the first drop of waste is added.
The label must be clearly legible and include the following information:

e The words "Hazardous Waste"

¢ The full chemical name: "Methyl 2-acetylamino-3-chloropropionate” and any other
constituents in the waste stream.

¢ An indication of the hazards (e.g., flammable, toxic).
e The date when waste was first added to the container.
e Your name, laboratory, and contact information.

Step 4: Storage Store the sealed waste container in a designated Satellite Accumulation Area
(SAA), which should be at or near the point of generation.[6] The SAA must be under the
control of the laboratory personnel. Ensure the container is kept closed except when adding
waste.[1][6] Store the container in secondary containment to prevent spills from reaching
drains.[2]

Step 5: Arranging for Disposal Do not dispose of Methyl 2-acetylamino-3-chloropropionate
down the sink or in regular trash.[1] Once the container is full or has been in use for the
maximum allowable time per your institution's policy (often 9-12 months), contact your
institution's Environmental Health & Safety (EH&S) or equivalent department to arrange for a
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hazardous waste pickup.[1][2][6] The primary disposal method for chlorinated organic
compounds is typically high-temperature incineration by a licensed hazardous waste
management facility.[7][8]

Chemical and Hazard Data

The following table summarizes key quantitative data for Methyl 2-acetylamino-3-
chloropropionate.

Property Value

CAS Number 18635-38-6[9]
Molecular Formula C6H10CINO3[9][10]
Molecular Weight 179.6 g/mol [9][10]

H317: May cause an allergic skin reaction.
[1L0]H400: Very toxic to aquatic life.[10]H410:
Very toxic to aquatic life with long lasting effects.
[10]

GHS Hazard Statements

P261, P272, P273, P280, P302+P352, P321,

GHS Precautionary Codes
P333+P317, P362+P364, P391, P501[10]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Methyl
2-acetylamino-3-chloropropionate.
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Caption: Disposal workflow for Methyl 2-acetylamino-3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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